Cas no 2138430-60-9 (2-[[Methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]methyl]pyrimidine-5-carboxylic acid)
2-[[Methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]methyl]pyrimidine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[[Methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]methyl]pyrimidine-5-carboxylic acid
- 2-({[(tert-butoxy)carbonyl](methyl)amino}methyl)pyrimidine-5-carboxylic acid
- 5-Pyrimidinecarboxylic acid, 2-[[[(1,1-dimethylethoxy)carbonyl]methylamino]methyl]-
-
- Inchi: 1S/C12H17N3O4/c1-12(2,3)19-11(18)15(4)7-9-13-5-8(6-14-9)10(16)17/h5-6H,7H2,1-4H3,(H,16,17)
- InChI Key: FESKBQBOIWASCZ-UHFFFAOYSA-N
- SMILES: O(C(N(C)CC1N=CC(C(=O)O)=CN=1)=O)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 332
- XLogP3: 0.4
- Topological Polar Surface Area: 92.6
2-[[Methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]methyl]pyrimidine-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-768317-0.05g |
2-({[(tert-butoxy)carbonyl](methyl)amino}methyl)pyrimidine-5-carboxylic acid |
2138430-60-9 | 95.0% | 0.05g |
$168.0 | 2025-02-22 | |
| Enamine | EN300-768317-0.1g |
2-({[(tert-butoxy)carbonyl](methyl)amino}methyl)pyrimidine-5-carboxylic acid |
2138430-60-9 | 95.0% | 0.1g |
$252.0 | 2025-02-22 | |
| Enamine | EN300-768317-0.25g |
2-({[(tert-butoxy)carbonyl](methyl)amino}methyl)pyrimidine-5-carboxylic acid |
2138430-60-9 | 95.0% | 0.25g |
$361.0 | 2025-02-22 | |
| Enamine | EN300-768317-0.5g |
2-({[(tert-butoxy)carbonyl](methyl)amino}methyl)pyrimidine-5-carboxylic acid |
2138430-60-9 | 95.0% | 0.5g |
$569.0 | 2025-02-22 | |
| Enamine | EN300-768317-1.0g |
2-({[(tert-butoxy)carbonyl](methyl)amino}methyl)pyrimidine-5-carboxylic acid |
2138430-60-9 | 95.0% | 1.0g |
$728.0 | 2025-02-22 | |
| Enamine | EN300-768317-2.5g |
2-({[(tert-butoxy)carbonyl](methyl)amino}methyl)pyrimidine-5-carboxylic acid |
2138430-60-9 | 95.0% | 2.5g |
$1428.0 | 2025-02-22 | |
| Enamine | EN300-768317-5.0g |
2-({[(tert-butoxy)carbonyl](methyl)amino}methyl)pyrimidine-5-carboxylic acid |
2138430-60-9 | 95.0% | 5.0g |
$2110.0 | 2025-02-22 | |
| Enamine | EN300-768317-10.0g |
2-({[(tert-butoxy)carbonyl](methyl)amino}methyl)pyrimidine-5-carboxylic acid |
2138430-60-9 | 95.0% | 10.0g |
$3131.0 | 2025-02-22 | |
| Aaron | AR028SJZ-50mg |
2-({[(tert-butoxy)carbonyl](methyl)amino}methyl)pyrimidine-5-carboxylicacid |
2138430-60-9 | 95% | 50mg |
$256.00 | 2025-02-16 | |
| Aaron | AR028SJZ-100mg |
2-({[(tert-butoxy)carbonyl](methyl)amino}methyl)pyrimidine-5-carboxylicacid |
2138430-60-9 | 95% | 100mg |
$372.00 | 2025-02-16 |
2-[[Methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]methyl]pyrimidine-5-carboxylic acid Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
Additional information on 2-[[Methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]methyl]pyrimidine-5-carboxylic acid
Research Brief on 2-[[Methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]methyl]pyrimidine-5-carboxylic acid (CAS: 2138430-60-9)
In recent years, the compound 2-[[Methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]methyl]pyrimidine-5-carboxylic acid (CAS: 2138430-60-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine-carboxylic acid scaffold and tert-butoxycarbonyl (Boc) protected amine moiety, has shown promising potential as a key intermediate in the synthesis of bioactive compounds and drug candidates. The purpose of this research brief is to provide an up-to-date overview of the latest studies and applications associated with this compound, highlighting its chemical properties, synthetic utility, and biological relevance.
Recent literature reveals that 2-[[Methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]methyl]pyrimidine-5-carboxylic acid serves as a versatile building block in medicinal chemistry. Its structural features, including the carboxylic acid group and the Boc-protected amine, make it amenable to a variety of chemical transformations, such as amide coupling, esterification, and nucleophilic substitution. Researchers have successfully employed this compound in the synthesis of small-molecule inhibitors targeting protein kinases and other enzymes implicated in cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of novel pyrimidine-based kinase inhibitors with enhanced selectivity and potency.
In addition to its synthetic applications, the biological activity of 2-[[Methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]methyl]pyrimidine-5-carboxylic acid and its derivatives has been explored in various preclinical models. A recent investigation highlighted its role as a modulator of cellular signaling pathways, particularly those involving PI3K/AKT and MAPK cascades. These findings suggest potential therapeutic applications in oncology and autoimmune disorders. Furthermore, the compound's pharmacokinetic properties, such as solubility and metabolic stability, have been optimized through structural modifications, as reported in a 2024 study in Bioorganic & Medicinal Chemistry Letters.
Despite these advancements, challenges remain in the large-scale synthesis and formulation of 2-[[Methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]methyl]pyrimidine-5-carboxylic acid. Recent efforts have focused on improving yield and purity through innovative catalytic methods and green chemistry approaches. For example, a 2023 patent application disclosed a novel enzymatic process for the efficient production of this compound, reducing the reliance on hazardous reagents and minimizing environmental impact.
In conclusion, 2-[[Methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]methyl]pyrimidine-5-carboxylic acid (CAS: 2138430-60-9) represents a valuable tool in drug discovery and development. Its multifaceted applications in synthesis and biology underscore its importance in the chemical biology and pharmaceutical industries. Future research should aim to further elucidate its mechanisms of action and explore its potential in emerging therapeutic areas, such as targeted protein degradation and immunotherapy.
2138430-60-9 (2-[[Methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]methyl]pyrimidine-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)